- Retinoidal pyrimidinecarboxylic acids. Unexpected diaza-substituent effects in retinobenzoic acids, Chemical & Pharmaceutical Bulletin, 2000, 48(10), 1504-1513
Cas no 91978-81-3 (Ethyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate hydrobromide)
91978-81-3 structure
Product Name:Ethyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate hydrobromide
CAS No:91978-81-3
MF:C7H9BrN2O3
MW:249.061960935593
CID:1088766
Update Time:2025-10-28
Ethyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate hydrobromide
- Ethyl 2-hydroxypyrimidine-5-carboxylate hydrobromide
- ethyl 2-oxo-1H-pyrimidine-5-carboxylate,hydrobromide
- 5-Pyrimidinecarboxylic acid, 1,2-dihydro-2-oxo-, ethyl ester, hydrobromide (7CI)
- 5-Pyrimidinecarboxylic acid, 1,2-dihydro-2-oxo-, ethyl ester, monohydrobromide (9CI)
-
- Inchi： 1S/C7H8N2O3.BrH/c1-2-12-6(10)5-3-8-7(11)9-4-5;/h3-4H,2H2,1H3,(H,8,9,11);1H
- InChI Key： YORBZXGYPBSNOH-UHFFFAOYSA-N
- SMILES： Br.O=C1NC=C(C(OCC)=O)C=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
Ethyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM165560-10g |
ethyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate hydrobromide |
91978-81-3 | 95% | 10g |
$327 | 2021-08-05 | |
| Chemenu | CM165560-25g |
ethyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate hydrobromide |
91978-81-3 | 95% | 25g |
$645 | 2021-08-05 | |
| TRC | E927918-50mg |
Ethyl 2-Oxo-1,2-dihydropyrimidine-5-carboxylate Hydrobromide |
91978-81-3 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E927918-100mg |
Ethyl 2-Oxo-1,2-dihydropyrimidine-5-carboxylate Hydrobromide |
91978-81-3 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E927918-500mg |
Ethyl 2-Oxo-1,2-dihydropyrimidine-5-carboxylate Hydrobromide |
91978-81-3 | 500mg |
$ 230.00 | 2022-06-05 | ||
| Chemenu | CM165560-1g |
ethyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate hydrobromide |
91978-81-3 | 95%+ | 1g |
$433 | 2023-02-17 | |
| Alichem | A089000480-25g |
Ethyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate hydrobromide |
91978-81-3 | 95% | 25g |
$710.70 | 2023-08-31 | |
| 1PlusChem | 1P00GUZG-100mg |
ethyl 2-hydroxypyrimidine-5-carboxylate hydrochloride |
91978-81-3 | 97% | 100mg |
$144.00 | 2024-04-20 | |
| 1PlusChem | 1P00GUZG-250mg |
ethyl 2-hydroxypyrimidine-5-carboxylate hydrochloride |
91978-81-3 | 97% | 250mg |
$226.00 | 2024-04-20 | |
| Aaron | AR00GV7S-100mg |
ethyl 2-hydroxypyrimidine-5-carboxylate hydrochloride |
91978-81-3 | 97% | 100mg |
$117.00 | 2025-02-11 |
Ethyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate hydrobromide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Acetic acid , Bromine ; reflux
Reference
- preparation of cyclic peptides as antifungal agents, United States, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ; 2 h, reflux
Reference
- Phosphoinositide 3-kinase inhibitor with a zinc binding moiety, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ; 30 °C; < 55 °C; 3 h, 110 °C; 12 h, rt
Reference
- Preparation of heteroaromatics as inhibitors of stearoyl-CoA delta-9 desaturase (SCD9)., World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ; 1.5 h, reflux
Reference
- Purinyl-N-hydroxypyrimidine-formamide derivatives as PI3K and HDAC double-functional target kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ; 3 h, reflux
Reference
- Preparation of hedgehog antagonists having zinc binding moieties, Australia, , ,
Production Method 7
Reaction Conditions
Reference
- Heteroaromatic compounds as inhibitors of stearoyl-coenzyme a delta-9 desaturase, United States, , ,
Production Method 8
Reaction Conditions
Reference
- Semisynthesis of cyclic peptide antifungal and antiparasitic agents, World Intellectual Property Organization, , ,
Ethyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate hydrobromide Raw materials
Ethyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate hydrobromide Preparation Products
Ethyl 2-oxo-1,2-dihydropyrimidine-5-carboxylate hydrobromide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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